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Compound of Interest

Compound Name: 2-Nitroaniline

Cat. No.: B044862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive data and experimental protocols related

to the melting and boiling points of 2-nitroaniline. The information is curated to support

research, development, and quality control activities involving this compound.

Data Presentation: Physicochemical Properties of 2-
Nitroaniline
2-Nitroaniline is an organic compound with the chemical formula C₆H₆N₂O₂. It presents as an

orange solid and is a precursor in the synthesis of various pharmaceuticals and dyes.[1]

Accurate data on its melting and boiling points are critical for its application and for safety in

handling. The following table summarizes these key physical properties.
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Property Value Units Notes

Melting Point 71.5 °C

160.7 °F

344.6 K

Boiling Point 284 °C At 760 mmHg

543 °F At 760 mmHg

557 K At 760 mmHg

Experimental Protocols
The determination of melting and boiling points is fundamental to the characterization of a pure

substance. Below are detailed methodologies for these key experiments as they would be

applied to 2-nitroaniline.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a very narrow temperature range. The

following protocol is a standard method for determining the melting point of 2-nitroaniline.

Materials:

2-Nitroaniline sample

Capillary tubes

Melting point apparatus (e.g., Thiele tube with high-boiling point oil like paraffin oil, or a

digital melting point apparatus)

Thermometer

Mortar and pestle

Procedure:
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Sample Preparation: A small amount of 2-nitroaniline is finely ground into a powder using a

mortar and pestle.

Capillary Tube Packing: The powdered sample is packed into a capillary tube to a height of

about 5 mm.

Apparatus Setup: The capillary tube is placed in the melting point apparatus, ensuring the

sample is aligned with the heating block or immersion oil and the thermometer bulb.

Heating: The apparatus is heated gently. As the temperature approaches the expected

melting point of 2-nitroaniline (around 71°C), the heating rate is slowed to approximately 1-

2°C per minute to ensure thermal equilibrium.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire solid

has turned into a clear liquid is recorded as the end of the melting range. For pure 2-
nitroaniline, this range should be narrow.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Materials:

2-Nitroaniline sample

Small test tube or boiling tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath with a high-boiling point oil)

Beaker

Stand and clamp
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Procedure:

Sample Preparation: A small amount of 2-nitroaniline is placed in a small test tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is placed in the test tube with

the open end down.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the bottom of the test

tube is level with the thermometer bulb. This assembly is then clamped and immersed in an

oil bath.

Heating: The oil bath is heated gently. As the temperature rises, air trapped in the capillary

tube will bubble out.

Observation and Recording: Heating is continued until a steady stream of bubbles emerges

from the capillary tube. The heat is then removed, and the oil bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point of 2-nitroaniline.[2]

Visualizations
The following diagrams illustrate key experimental workflows and the synthesis of 2-
nitroaniline.
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Grind 2-Nitroaniline Sample

Pack Capillary Tube

Place in Melting Point Apparatus

Heat Gently and Observe

Record Temperature of First Liquid Drop Record Temperature of Complete Liquefaction

Determine Melting Point Range

Click to download full resolution via product page

Caption: Workflow for the determination of the melting point of 2-Nitroaniline.
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Place 2-Nitroaniline in Test Tube

Insert Inverted Capillary Tube
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Remove Heat and Allow to Cool

Record Temperature at which Liquid Enters Capillary
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Click to download full resolution via product page

Caption: Workflow for the determination of the boiling point of 2-Nitroaniline.

Synthesis of 2-Nitroaniline
2-Nitroaniline is commercially prepared via the reaction of 2-nitrochlorobenzene with

ammonia.[1] This reaction is conducted under high temperature and pressure.
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Reactants

Reaction Conditions

Products

2-Nitrochlorobenzene
(ClC₆H₄NO₂)

2-Nitroaniline
(H₂NC₆H₄NO₂)

+ 2 NH₃

Ammonia
(NH₃)

High Temperature
(approx. 180°C)

High Pressure
(approx. 4 MPa)

Ammonium Chloride
(NH₄Cl)

+ NH₄Cl

Click to download full resolution via product page

Caption: Commercial synthesis of 2-Nitroaniline from 2-nitrochlorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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